Cas no 98462-04-5 (3-Sulfino-DL-valine)

• Product Name: 3-Sulfino-DL-valine
• CAS No: 98462-04-5
• MF: C₅H₁₁NO₄S
• MW: 181.21014046669
• CID: 1059186
• PubChem ID: 13422351
• Update Time: 2025-04-20

3-Sulfino-DL-valine Chemical and Physical Properties

Names and Identifiers

• 3-Sulfino-DL-valine
• 98462-04-5
• 2-AMINO-3-METHYL-3-SULFINOBUTANOIC ACID
• Sulfinovaline
• 3-Sulfinovaline; Sulbactam EP Impurity A
• DB-228747

• Inchi： 1S/C5H11NO4S/c1-5(2,11(9)10)3(6)4(7)8/h3H,6H2,1-2H3,(H,7,8)(H,9,10)
• InChI Key： SVIZNTHNFAOGAB-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C(C(=O)O)N)(=O)O

Computed Properties

• Exact Mass: 181.04100
• Monoisotopic Mass: 181.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 119.83000
• LogP: 0.96460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives